Cas no 118221-28-6 (4-Chloro-N-methyl-2-benzothiazolamine)

4-Chloro-N-methyl-2-benzothiazolamine is a synthetic organic compound with significant utility in pharmaceutical research. It exhibits high purity and stability, facilitating its use in various chemical reactions. The compound's unique structure and properties make it an attractive choice for the development of novel therapeutic agents, offering potential for both medicinal and industrial applications.
4-Chloro-N-methyl-2-benzothiazolamine structure
118221-28-6 structure
Product Name:4-Chloro-N-methyl-2-benzothiazolamine
CAS No:118221-28-6
MF:C8H7ClN2S
MW:198.672579050064
CID:131802
PubChem ID:13949448
Update Time:2025-08-01

4-Chloro-N-methyl-2-benzothiazolamine Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine,4-chloro-N-methyl-
    • 2-Benzothiazolamine,4-chloro-N-methyl-(9CI)
    • 4-Chloro-N-methyl-2-benzothiazolamine
    • 118221-28-6
    • 4-chloro-N-methyl-1,3-benzothiazol-2-amine
    • 4-Chloro-N-methylbenzo[d]thiazol-2-amine
    • Z1255437202
    • AKOS022335792
    • EN300-182220
    • Inchi: 1S/C8H7ClN2S/c1-10-8-11-7-5(9)3-2-4-6(7)12-8/h2-4H,1H3,(H,10,11)
    • InChI Key: ICAWLEYCNOWRHI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1N=C(NC)S2

Computed Properties

  • Exact Mass: 198.0018471g/mol
  • Monoisotopic Mass: 198.0018471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 53.2Ų

4-Chloro-N-methyl-2-benzothiazolamine Security Information

4-Chloro-N-methyl-2-benzothiazolamine Pricemore >>

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